2-Fluoro-4-(3-pyrrolidinylcarbonylphenyl)phenol, 95%

• IUPAC Name: [3-(3-fluoro-4-hydroxyphenyl)phenyl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C17H16FNO2/c18-15-11-13(6-7-16(15)20)12-4-3-5-14(10-12)17(21)19-8-1-2-9-19/h3-7,10-11,20H,1-2,8-9H2
• InChI Key: QVZGJUVQDUAFDP-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=CC=CC(=C2)C3=CC(=C(C=C3)O)F
• Molecular Formula: C17H16FNO2
• DSSTOX Substance ID: DTXSID70684558
• Molecular Weight: 285.31 g/mol
• CAS RN: 1261948-35-9

Description

2-Fluoro-4-(3-pyrrolidinylcarbonylphenyl)phenol, 95% (FPCP) is an organic compound with a molecular formula of C13H14FNO2. It is a white powder with a melting point of 116-118°C and a boiling point of 298-300°C. FPCP is used in a variety of applications, including scientific research, drug synthesis, and as a stabilizer in the production of certain pharmaceuticals.

Mechanism of Action

2-Fluoro-4-(3-pyrrolidinylcarbonylphenyl)phenol, 95% is believed to act as an electron acceptor in certain chemical reactions, allowing the transfer of electrons from a donor molecule to the 2-Fluoro-4-(3-pyrrolidinylcarbonylphenyl)phenol, 95% molecule. This electron transfer is believed to be responsible for many of the unique properties of 2-Fluoro-4-(3-pyrrolidinylcarbonylphenyl)phenol, 95%, such as its ability to act as a catalyst in certain reactions.
Biochemical and Physiological Effects
2-Fluoro-4-(3-pyrrolidinylcarbonylphenyl)phenol, 95% has been shown to have a variety of biochemical and physiological effects. In laboratory studies, it has been shown to inhibit the growth of certain bacteria and fungi, as well as to have anti-inflammatory and anti-cancer properties. It has also been found to have an effect on the activity of certain enzymes, which can have a variety of effects on the body.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-Fluoro-4-(3-pyrrolidinylcarbonylphenyl)phenol, 95% in laboratory experiments is its low toxicity. It is generally considered to be safe to use in laboratory settings, and it has a low risk of causing adverse reactions in humans. However, 2-Fluoro-4-(3-pyrrolidinylcarbonylphenyl)phenol, 95% can be difficult to obtain in large quantities, as it is a relatively rare compound. Additionally, it is relatively expensive, and its reactivity can vary depending on the reaction conditions used.

Future Directions

1. Further research into the mechanism of action of 2-Fluoro-4-(3-pyrrolidinylcarbonylphenyl)phenol, 95%, in order to better understand its effects on biochemical and physiological processes.
2. Development of new synthetic routes for the production of 2-Fluoro-4-(3-pyrrolidinylcarbonylphenyl)phenol, 95%, in order to make it more widely available and cost-effective.
3. Investigation of the potential therapeutic applications of 2-Fluoro-4-(3-pyrrolidinylcarbonylphenyl)phenol, 95%, such as its anti-inflammatory and anti-cancer properties.
4. Development of new methods for using 2-Fluoro-4-(3-pyrrolidinylcarbonylphenyl)phenol, 95% as a fluorescent probe in biochemical assays.
5. Exploration of the potential use of 2-Fluoro-4-(3-pyrrolidinylcarbonylphenyl)phenol, 95% as a catalyst in chemical reactions.
6. Investigation of the potential use of 2-Fluoro-4-(3-pyrrolidinylcarbonylphenyl)phenol, 95% as a reagent in organic synthesis.
7. Exploration of the potential use of 2-Fluoro-4-(3-pyrrolidinylcarbonylphenyl)phenol, 95% in the synthesis of pharmaceuticals.
8. Further research into the potential toxicological effects of 2-Fluoro-4-(3-pyrrolidinylcarbonylphenyl)phenol, 95%.

Synthesis Methods

2-Fluoro-4-(3-pyrrolidinylcarbonylphenyl)phenol, 95% is synthesized by a process known as the Suzuki-Miyaura reaction. This process involves the coupling of two components, an aryl halide and an organoboron compound, in the presence of a palladium catalyst. The reaction is carried out in an inert atmosphere such as nitrogen or argon, in order to prevent oxidation of the reactants. The reaction is typically carried out at a temperature of 80-100°C, and the reaction time can vary from several minutes to several hours, depending on the reactants used.

Scientific Research Applications

2-Fluoro-4-(3-pyrrolidinylcarbonylphenyl)phenol, 95% has been used in a variety of scientific research applications, including as a reagent in organic synthesis, as a catalyst in chemical reactions, and as a fluorescent probe in biochemical assays. It has also been used in the synthesis of a variety of pharmaceuticals, including anti-inflammatory drugs and antibiotics.